![molecular formula C12H13FO3 B1607607 Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate CAS No. 98601-37-7](/img/structure/B1607607.png)
Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate
Overview
Description
Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate is a chemical compound that belongs to the family of fluoroaromatic compounds. It is widely used in scientific research due to its unique properties and potential applications.
Mechanism Of Action
The mechanism of action of Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate is not well understood. However, it is believed to act as a nucleophile in reactions involving carbonyl compounds.
Biochemical and physiological effects:
Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate has not been extensively studied for its biochemical and physiological effects. However, it has been reported to exhibit anti-inflammatory and analgesic properties in animal studies.
Advantages And Limitations For Lab Experiments
Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate has several advantages for lab experiments. It is stable, easy to handle, and can be easily synthesized in large quantities. However, its limited solubility in water can pose a challenge for certain experiments.
Future Directions
There are several future directions for the research and development of Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate. These include:
1. Investigation of its potential as a catalyst in organic reactions.
2. Exploration of its anti-inflammatory and analgesic properties for the development of new pain-relieving drugs.
3. Development of new synthetic routes for the production of Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate.
4. Investigation of its potential as a building block for the synthesis of new materials.
5. Study of its mechanism of action in carbonyl reactions.
Conclusion:
Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate is a versatile chemical compound with a wide range of potential applications in scientific research. Its unique properties make it an attractive building block for the synthesis of various organic compounds. Further research is needed to fully understand its mechanism of action and potential applications in different fields.
Scientific Research Applications
Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate has a wide range of potential applications in scientific research. It can be used as a building block for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. It is also used in the development of new chemical reactions and catalysts.
properties
IUPAC Name |
methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO3/c1-8(14)10(12(15)16-2)7-9-5-3-4-6-11(9)13/h3-6,10H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQELSYTZKFGZEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(CC1=CC=CC=C1F)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374570 |
Source
|
| Record name | methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374570 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate | |
CAS RN |
98601-37-7 |
Source
|
| Record name | methyl 2-[(2-fluorophenyl)methyl]-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374570 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 98601-37-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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